Cas no 1804765-34-1 (Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate)

Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate is a fluorinated pyridine derivative with a unique trifluoromethoxy and difluoromethyl substitution pattern. This compound exhibits high reactivity and stability due to its electron-withdrawing substituents, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in the development of bioactive molecules. Its structural features also contribute to improved binding affinity in target interactions. The ester functionality allows for further derivatization, offering versatility in synthetic applications. This compound is particularly useful in the design of advanced crop protection agents and medicinal chemistry research.

Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate structure

1804765-34-1 structure

Product Name:Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate

CAS No:1804765-34-1

MF:C₉H₅F₆NO₃

MW:289.131323575974

CID:4830983

Update Time:2025-06-08

Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate
- Inchi： 1S/C9H5F6NO3/c1-18-8(17)4-3(10)2-16-7(5(4)6(11)12)19-9(13,14)15/h2,6H,1H3
- InChI Key： NFWCHRICQYNJOS-UHFFFAOYSA-N
- SMILES： FC(C1C(=NC=C(C=1C(=O)OC)F)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 324
XLogP3: 2.9
Topological Polar Surface Area: 48.4

Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029096932-1g	Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate	1804765-34-1	97%	1g	$1,504.90	2022-04-01

Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate Related Literature

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Additional information on Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate

Comprehensive Analysis of Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804765-34-1)

In the realm of fluorinated pyridine derivatives, Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804765-34-1) stands out as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic compound belongs to the pyridine carboxylate family, characterized by the presence of multiple fluorine atoms and a trifluoromethoxy group, which enhance its reactivity and utility in various chemical processes.

The molecular structure of this compound includes a pyridine ring substituted with a difluoromethyl group at the 3-position, a fluoro substituent at the 5-position, and a trifluoromethoxy moiety at the 2-position. The 4-position is occupied by a methyl carboxylate group, which contributes to its versatility in synthetic chemistry. Such polyfluorinated compounds are increasingly sought after in pharmaceuticals, agrochemicals, and materials science due to their ability to modulate biological activity and improve metabolic stability.

Recent trends in chemical research highlight the growing demand for fluorine-containing building blocks, driven by their applications in drug discovery and crop protection. Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate aligns with this trend, as its multi-fluorinated structure offers advantages in binding affinity and lipophilicity. Researchers are particularly interested in its potential as an intermediate for active pharmaceutical ingredients (APIs) or agrochemical formulations, where fluorine atoms play a critical role in enhancing efficacy.

From a synthetic perspective, the compound's electron-withdrawing groups (e.g., trifluoromethoxy and difluoromethyl) influence its reactivity in nucleophilic substitution and cross-coupling reactions. This makes it a valuable candidate for constructing complex fluorinated heterocycles, a topic frequently searched in academic and industrial databases. Its CAS No. 1804765-34-1 is often referenced in patents and publications exploring novel pyridine-based scaffolds for medicinal chemistry.

Environmental and regulatory considerations are also pivotal in discussions about fluorinated compounds. While Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate is not classified as hazardous, its stability and degradation pathways are subjects of ongoing research. Sustainable synthesis methods, such as catalyzed fluorination or flow chemistry, are being investigated to minimize waste and energy consumption—a hot topic aligned with global green chemistry initiatives.

In summary, Methyl 3-(difluoromethyl)-5-fluoro-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1804765-34-1) exemplifies the innovation in fluoroorganic chemistry. Its structural complexity and functional diversity make it a focal point for researchers addressing challenges in drug design, material engineering, and sustainable synthesis. As interest in tailored fluorination grows, this compound is poised to remain a key player in advancing scientific and industrial applications.